Cas no 1812174-93-8 (cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine)

• Product Name: cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine
• CAS No: 1812174-93-8
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• MDL: MFCD30471257
• CID: 5191819
• PubChem ID: 50988668
• Update Time: 2026-03-05

cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• CIS-3-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE
• cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine
• starbld0019694
• (1r,3r)-3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• EN300-73458
• SCHEMBL19733862
• AKOS026744334
• 1249090-35-4
• SY269814
• EN300-196824
• AKOS011330990
• ZUSHQSYFWIQVNY-UHFFFAOYSA-N
• MFCD30471257
• 3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• TRANS-3-(4-TRIFLUOROMETHYLPHENYL)CYCLOBUTANAMINE
• 1808069-04-6
• 1812174-93-8
• trans-3-(4-(Trifluoromethyl)phenyl)cyclobutanamine
• (1s,3s)-3-[4-(trifluoromethyl)phenyl]cyclobutan-1-amine
• AS-79707

• MDL： MFCD30471257
• Inchi： 1S/C11H12F3N/c12-11(13,14)9-3-1-7(2-4-9)8-5-10(15)6-8/h1-4,8,10H,5-6,15H2/t8-,10+
• InChI Key： ZUSHQSYFWIQVNY-WAAGHKOSSA-N
• SMILES： [C@@H]1(N)C[C@H](C2=CC=C(C(F)(F)F)C=C2)C1

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine

Cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine (CAS No. 1812174-93-8): A Comprehensive Overview in Modern Chemical Biology

Cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine, a compound with the chemical identifier CAS No. 1812174-93-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a cyclobutane ring substituted with a phenyl group and a trifluoromethyl moiety—has garnered considerable attention due to its potential applications in drug discovery and molecular recognition.

The structural integrity of cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine is pivotal to its biological activity. The cyclobutane ring, being a rigid scaffold, contributes to the compound's stability and binding affinity, while the phenyl and trifluoromethyl groups introduce specific electronic and steric properties that modulate its interactions with biological targets. This combination of structural features makes it an attractive candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the compound's pharmacophoric properties. Additionally, the phenyl ring provides a hydrophobic surface that can interact favorably with lipid-rich environments, such as cell membranes, thereby facilitating cellular uptake and target engagement.

In the realm of drug discovery, cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine has been explored as a lead compound for developing novel therapeutic agents. Its unique structural features make it a versatile building block for designing molecules with enhanced efficacy and reduced side effects. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit improved pharmacological profiles.

The cyclobutane ring's rigidity is particularly advantageous in designing molecules that require precise spatial orientation to interact with biological targets. This rigidity ensures that the substituents are positioned optimally for maximum binding affinity. Furthermore, the presence of both polar and non-polar regions in the molecule allows for favorable interactions with a wide range of biological targets, including proteins and nucleic acids.

Advances in synthetic chemistry have enabled the efficient preparation of analogs of cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine, facilitating rapid screening and optimization processes. These synthetic methodologies have been instrumental in expanding the chemical space available for drug discovery and have led to the identification of novel compounds with promising therapeutic potential.

The trifluoromethyl group's electronic properties also contribute to the compound's bioactivity by influencing its reactivity and interaction with biological systems. This feature has been exploited in designing molecules that exhibit enhanced binding affinities and selectivity towards specific biological targets. Additionally, the trifluoromethyl group can modulate metabolic pathways, making it an attractive feature for developing drugs with improved pharmacokinetic profiles.

Investigations into the biological activity of cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine have revealed its potential in modulating various signaling pathways. These pathways are involved in a wide range of physiological processes, including inflammation, pain perception, and neurotransmission. By targeting these pathways, this compound holds promise for developing treatments for diverse therapeutic conditions.

The phenyl ring's aromaticity further enhances the compound's bioactivity by contributing to its ability to interact with aromatic residues in biological targets. This interaction can lead to strong binding affinities and selective engagement with specific proteins or enzymes. Additionally, the phenyl ring can participate in π-stacking interactions, which are important for stabilizing protein-ligand complexes.

In conclusion, cis-3-[4-(trifluoromethyl)phenyl]cyclobutanamine (CAS No. 1812174-93-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery and molecular recognition. The combination of rigidity provided by the cyclobutane ring, electronic modulation by the trifluoromethyl group, and aromatic interactions mediated by the phenyl ring contribute to its bioactivity and make it an attractive candidate for further development.